Cas no 2034431-15-5 (3-(1-(2-(2-Methoxyphenoxy)acetyl)pyrrolidin-3-yl)oxazolidine-2,4-dione)

• Product Name: 3-(1-(2-(2-Methoxyphenoxy)acetyl)pyrrolidin-3-yl)oxazolidine-2,4-dione
• CAS No: 2034431-15-5
• MF: C₁₆H₁₈N₂O₆
• MW: 334.323924541473
• CID: 5552547
• PubChem ID: 91814955
• Update Time: 2025-06-15

3-(1-(2-(2-Methoxyphenoxy)acetyl)pyrrolidin-3-yl)oxazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-{1-[2-(2-methoxyphenoxy)acetyl]pyrrolidin-3-yl}-1,3-oxazolidine-2,4-dione
• 3-[1-[2-(2-methoxyphenoxy)acetyl]pyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione
• 2034431-15-5
• 3-(1-(2-(2-methoxyphenoxy)acetyl)pyrrolidin-3-yl)oxazolidine-2,4-dione
• F6474-0578
• AKOS025317237
• 3-(1-(2-(2-Methoxyphenoxy)acetyl)pyrrolidin-3-yl)oxazolidine-2,4-dione

• Inchi： 1S/C16H18N2O6/c1-22-12-4-2-3-5-13(12)23-9-14(19)17-7-6-11(8-17)18-15(20)10-24-16(18)21/h2-5,11H,6-10H2,1H3
• InChI Key： IKFAPXFYAUWMSR-UHFFFAOYSA-N
• SMILES： O1CC(N(C1=O)C1CN(C(COC2C=CC=CC=2OC)=O)CC1)=O

Computed Properties

• Exact Mass: 334.11648630g/mol
• Monoisotopic Mass: 334.11648630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 85.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-(1-(2-(2-Methoxyphenoxy)acetyl)pyrrolidin-3-yl)oxazolidine-2,4-dione

Introduction to 3-(1-(2-(2-Methoxyphenoxy)acetyl)pyrrolidin-3-yl)oxazolidine-2,4-dione (CAS No. 2034431-15-5)

3-(1-(2-(2-Methoxyphenoxy)acetyl)pyrrolidin-3-yl)oxazolidine-2,4-dione is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2034431-15-5, belongs to a class of molecules known for their utility in drug discovery and development. The presence of multiple functional groups, including an oxazolidine ring system and a pyrrolidine moiety, makes it a promising candidate for further exploration in medicinal chemistry.

The structural architecture of 3-(1-(2-(2-Methoxyphenoxy)acetyl)pyrrolidin-3-yl)oxazolidine-2,4-dione incorporates several key pharmacophoric elements that are highly relevant in contemporary drug design. The oxazolidine ring, characterized by its nitrogen-containing heterocycle, is well-known for its ability to stabilize positively charged species and interact with biological targets such as enzymes and receptors. Additionally, the pyrrolidine moiety contributes to the compound's overall solubility and bioavailability, which are critical factors in pharmaceutical development.

One of the most intriguing aspects of this compound is its potential as a scaffold for developing novel therapeutic agents. The 2-methoxyphenoxy group introduces a hydrophobic region that can enhance binding affinity to specific biological targets, while the acetyl substituent at the pyrrolidine nitrogen can modulate reactivity and interactions. These features make 3-(1-(2-(2-Methoxyphenoxy)acetyl)pyrrolidin-3-yl)oxazolidine-2,4-dione a versatile molecule for medicinal chemists to explore.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 3-(1-(2-(2-Methoxyphenoxy)acetyl)pyrrolidin-3-yl)oxazolidine-2,4-dione for their biological activity. Machine learning models have been trained on large datasets of drug-like molecules to predict their potential interactions with biological targets. These models have identified several analogs of this compound that exhibit enhanced potency and selectivity, suggesting that further optimization could yield promising candidates for clinical trials.

In vitro studies have begun to unravel the mechanism of action for derivatives of 3-(1-(2-Methoxyphenoxy)acetyl)pyrrolidin-3-yl)oxazolidine-2,4-dione. Initial experiments have shown that certain analogs can inhibit the activity of target enzymes by binding to their active sites. This binding often involves hydrogen bonding interactions between the nitrogen atoms in the oxazolidine ring and polar residues in the enzyme's active pocket. Additionally, hydrophobic interactions between the aromatic rings and hydrophobic regions of the enzyme contribute to stabilizing the binding complex.

The synthesis of 3-(1-(2-Methoxyphenoxy)acetyl)pyrrolidin-3-yl)oxazolidine-2,4-dione presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Recent methodologies have focused on using transition metal-catalyzed reactions to streamline the synthetic process and minimize side reactions. These advances have made it possible to produce larger quantities of the compound for further biological testing.

The pharmacokinetic properties of 3-(1-(2-Methoxyphenoxy)acetyl)pyrrolidin-3-yl)oxazolidine-2,4-dione are also under investigation. Studies have shown that modifications to the structure can significantly impact absorption, distribution, metabolism, and excretion (ADME) profiles. For instance, optimizing the size and electronic properties of substituents can enhance oral bioavailability and reduce metabolic clearance. These findings are crucial for designing prodrugs or derivatives that exhibit improved pharmacokinetic profiles.

Future research directions for 3-(1-(2-Methoxyphenoxy)acetyl)pyrrolidin-3-yl)oxazolidine-2,4-dione include exploring its potential in treating various diseases. Preclinical studies are being conducted to evaluate its efficacy against conditions such as cancer, inflammation, and infectious diseases. The compound's ability to modulate enzyme activity makes it a valuable tool for developing targeted therapies that address specific disease mechanisms.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery process for compounds like 3-(1-(2-Methoxyphenoxy)acetyl)pyrrolidin-3-yl)oxazolidine-2,4-dione. HTS allows researchers to rapidly test thousands of compounds against various biological targets simultaneously. This approach has led to the identification of several hit compounds that show promise in early-stage drug development. Further optimization of these hits could lead to novel therapeutic agents with improved efficacy and safety profiles.

The role of computational modeling in understanding the structure-property relationships (SPR) of 3-(1-(2-Methoxyphenoxy)acetyl)pyrrolidin-3-yl)oxazolidine-2,4-dione cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations provide insights into how structural modifications affect biological activity. These computational tools are essential for guiding synthetic efforts and predicting how changes in the molecule will impact its behavior in biological systems.

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